Cas no 211103-78-5 (Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride)

Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride structure
211103-78-5 structure
Product Name:Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride
CAS No:211103-78-5
MF:C11H13ClN2O2
MW:240.686121702194
MDL:MFCD09971397
CID:1083322
PubChem ID:43810528
Update Time:2025-04-20

Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate hydrochloride
    • Ethyl 1H-benzimidazol-2-ylacetate hydrochloride (1:1)
    • 211103-78-5
    • Ethyl2-(1H-benzo[d]imidazol-2-yl)acetatehydrochloride
    • ethyl 2-(1H-benzimidazol-2-yl)acetate;hydrochloride
    • ethyl 1H-benzimidazol-2-ylacetate hydrochloride
    • Z324553158
    • EN300-31115
    • CS-0245773
    • ethyl 2-(1H-1,3-benzodiazol-2-yl)acetate hydrochloride
    • Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride
    • MDL: MFCD09971397
    • Inchi: 1S/C11H12N2O2.ClH/c1-2-15-11(14)7-10-12-8-5-3-4-6-9(8)13-10;/h3-6H,2,7H2,1H3,(H,12,13);1H
    • InChI Key: SPAVMDSRPWNZGS-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CC1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 240.067
  • Monoisotopic Mass: 240.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2

Ethyl 2-(1H-1,3-Benzodiazol-2-yl)acetate Hydrochloride Pricemore >>

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